Cas no 3883-39-4 (2-ethenyl-5-methylpyridine)

2-Ethenyl-5-methylpyridine is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 5-position and an ethenyl (vinyl) group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s vinyl group enables polymerization or further functionalization, while the pyridine ring contributes to its stability and coordination properties. Its precise molecular architecture makes it valuable for constructing complex molecules with tailored electronic or steric properties. Careful handling is recommended due to potential sensitivity to light, moisture, or reactive conditions.

2-ethenyl-5-methylpyridine structure

Product Name:2-ethenyl-5-methylpyridine

CAS No:3883-39-4

MF:C₈H₉N

MW:119.163761854172

CID:923973

PubChem ID:12503355

Update Time:2025-06-08

2-ethenyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-ethenyl-5-methyl-Pyridine
- 5-methyl-2-vinylpyridine
- 2-ethenyl-5-methylpyridine
- A1-38988
- 107411-10-9
- BS-49084
- DA-06244
- E78467
- Z1198181628
- 3883-39-4
- J-001896
- CS-0197201
- SCHEMBL14997
- LCFYCLRCIJDYQD-UHFFFAOYSA-N
- 2-ETHENYL-5-METHYLPYRIDINE( MIX TBC AS STABILIZER)
- EN300-105933
- AKOS006291280
- 5-methyl-2-vinyl-pyridine
- Inchi： 1S/C8H9N/c1-3-8-5-4-7(2)6-9-8/h3-6H,1H2,2H3
- InChI Key： LCFYCLRCIJDYQD-UHFFFAOYSA-N
- SMILES： N1C=C(C)C=CC=1C=C

Computed Properties

Exact Mass: 119.07357
Monoisotopic Mass: 119.073499291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 98.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89
LogP: 2.03300

2-ethenyl-5-methylpyridine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD104759)

2-ethenyl-5-methylpyridine Pricemore >>

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